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For Researchers, Scientists, and Drug Development Professionals

In the selection of materials for critical applications, a thorough understanding of their

mechanical and physical properties is paramount. This guide provides an objective comparison

of two high-performance copper alloys: cadmium copper (specifically UNS C16200) and

beryllium copper (specifically UNS C17200). The information presented herein is supported by

experimental data and standardized testing protocols to aid in informed material selection for

research, development, and manufacturing processes.

Data Presentation: A Side-by-Side Comparison
The mechanical and electrical properties of cadmium copper and beryllium copper are

summarized in the table below. It is important to note that these properties can vary

significantly depending on the temper and processing of the alloys. The data presented

represents typical ranges found for these materials.
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Property
Cadmium Copper (UNS
C16200)

Beryllium Copper (UNS
C17200)

Tensile Strength 241 - 689 MPa (35 - 100 ksi)[1]
480 - 1520 MPa (70 - 220 ksi)

[2][3][4]

Yield Strength 100 - 470 MPa (15 - 69 ksi)[5]
160 - 1380 MPa (23 - 200 ksi)

[2]

Elongation at Break 2.0 - 56 %[5] 1.1 - 37 %[2]

Rockwell Hardness B-scale: -
B-scale: 88 - 103, C-scale: 23 -

45[2][6][7]

Electrical Conductivity
90% IACS (aged and drawn)

[8]
22 - 25% IACS[4]

Modulus of Elasticity 120 GPa (17 x 10^6 psi)[5]
120 - 131 GPa (17 - 19 x 10^6

psi)[2][4]

Key Differences in Mechanical Performance
Beryllium copper (UNS C17200) exhibits significantly higher tensile and yield strengths

compared to cadmium copper (UNS C16200).[2][3][4][5] This superior strength makes

beryllium copper a preferred choice for applications requiring high force resistance and

durability, such as springs, connectors, and tools.[7] Conversely, cadmium copper, while not as

strong, offers substantially higher electrical conductivity.[8] This makes it a suitable material for

applications where efficient electrical current flow is a primary concern, such as in trolley wires

and heating elements.

The hardness of beryllium copper is also notably greater than that of cadmium copper,

contributing to its excellent wear resistance.[2][4][6] In terms of ductility, as indicated by the

elongation at break, cadmium copper can exhibit a wider range, suggesting it can be more

forgiving in certain forming operations.[5]
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Mechanical Property Comparison

Beryllium Copper (UNS C17200)

Strength
(Tensile & Yield)

Significantly Higher

Hardness

Significantly Higher

Cadmium Copper (UNS C16200)

Electrical Conductivity

Significantly Higher

Ductility
(Elongation)

Generally Higher/Wider Range

Click to download full resolution via product page

Key mechanical property comparison.

Experimental Protocols
The mechanical properties presented in this guide are determined through standardized

experimental procedures. The following outlines the methodologies for the key experiments

cited.

Tensile Testing (ASTM E8/E8M)
Tensile testing is performed to determine the tensile strength, yield strength, and elongation of

a material.[9][10][11][12]

Specimen Preparation: A standardized specimen is machined from the alloy. The dimensions

of the specimen are precisely measured, particularly the cross-sectional area of the gauge

section.[11]

Test Setup: The specimen is mounted into the grips of a universal testing machine. An

extensometer is attached to the gauge section to accurately measure elongation.[9]

Procedure: A uniaxial tensile load is applied to the specimen at a controlled rate.[9] The force

applied and the corresponding elongation are continuously recorded until the specimen

fractures.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15487604?utm_src=pdf-body-img
https://www.valencesurfacetech.com/the-news/astm-e8/
https://matestlabs.com/test-standards/astm-e8/
https://www.testresources.net/applications/standards/astm/astm-e8
https://www.zwickroell.com/industries/metals/metals-standards/metals-tensile-test-astm-e8/
https://www.testresources.net/applications/standards/astm/astm-e8
https://www.valencesurfacetech.com/the-news/astm-e8/
https://www.valencesurfacetech.com/the-news/astm-e8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The recorded data is used to generate a stress-strain curve. From this curve,

the tensile strength (the maximum stress the material can withstand), yield strength (the

stress at which the material begins to deform plastically), and elongation at break (a

measure of ductility) are determined.[11]

Rockwell Hardness Testing (ASTM E18)
The Rockwell hardness test measures the resistance of a material to indentation.[13][14]

Specimen Preparation: The surface of the test specimen must be clean, smooth, and free of

any scale or lubricants.[15]

Test Setup: The appropriate indenter (e.g., a diamond cone or a steel ball) and test load are

selected based on the material being tested. For copper alloys, the Rockwell B or superficial

scales are often used.[14][15]

Procedure: A preliminary minor load is applied to the specimen to seat the indenter. Then, a

major load is applied for a specified dwell time. The major load is then removed, and the final

depth of indentation is measured by the testing machine.[16]

Data Analysis: The Rockwell hardness number is an inverse function of the depth of the

indentation and is read directly from the machine's dial or digital display.

Electrical Resistivity/Conductivity Testing (ASTM B193)
This test method determines the electrical resistivity of a metallic conductor material, from

which conductivity is calculated.[17][18][19][20]

Specimen Preparation: The test specimen, which can be in the form of a wire, rod, or bar,

must have a uniform cross-section.[20] Its dimensions (length and cross-sectional area) are

precisely measured.

Test Setup: A Kelvin-type double bridge or a potentiometer is typically used to measure the

resistance of the specimen.[20] This setup minimizes the influence of contact resistance.

Procedure: A known direct current is passed through the specimen, and the voltage drop

across a defined gauge length is measured. To eliminate errors from thermal electromotive
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forces, readings are often taken with the current flowing in both forward and reverse

directions.[20] The temperature of the specimen is also recorded.

Data Analysis: The resistance is calculated from the voltage and current measurements. The

electrical resistivity is then determined using the measured resistance, the cross-sectional

area, and the gauge length. The electrical conductivity is the reciprocal of the resistivity and

is often expressed as a percentage of the International Annealed Copper Standard (%

IACS).

Typical Mechanical & Electrical Testing Workflow

Material Sample Specimen Preparation
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Tensile Test
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Experimental testing workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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